Cas no 924869-02-3 (Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate)

Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate structure
924869-02-3 structure
Product Name:Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate
CAS No:924869-02-3
MF:C11H10ClNO3
MW:239.655002117157
CID:1074753
PubChem ID:18526102
Update Time:2025-04-20

Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate
    • METHYL 2-[2-(CHLOROMETHYL)-1,3-BENZOXAZOL-5-YL]ACETATE
    • 924869-02-3
    • AKOS005072264
    • Methyl 2-(2-(chloromethyl)benzo[d]oxazol-5-yl)acetate
    • Methyl2-(2-(chloromethyl)benzo[d]oxazol-5-yl)acetate
    • A909923
    • DA-0807
    • J-521801
    • Methyl [2-(chloromethyl)-1,3-benzoxazol-5-yl]acetate
    • CS-0325797
    • DTXSID20594739
    • MDL: MFCD08444008
    • Inchi: 1S/C11H10ClNO3/c1-15-11(14)5-7-2-3-9-8(4-7)13-10(6-12)16-9/h2-4H,5-6H2,1H3
    • InChI Key: NGJVPZGICVCQPO-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=C(C=CC=2O1)CC(=O)OC

Computed Properties

  • Exact Mass: 239.0349209g/mol
  • Monoisotopic Mass: 239.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Melting Point: 61-64°C

Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C

Methyl 2-[2-(chloromethyl)-1,3-benzoxazol-5-yl]-acetate Pricemore >>

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